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Compound of Interest

Compound Name:
1-(3-Chlorophenyl)-2-

hydroxypropan-1-one

Cat. No.: B195634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the Nuclear Magnetic Resonance (NMR)

characterization of 1-(3-Chlorophenyl)-2-hydroxypropan-1-one, a key intermediate and

known impurity in the synthesis of Bupropion. The protocols outlined below cover sample

preparation, and data acquisition for both ¹H and ¹³C NMR spectroscopy. This guide is intended

to assist researchers and scientists in the structural elucidation and purity assessment of this

compound.

Introduction
1-(3-Chlorophenyl)-2-hydroxypropan-1-one is a significant compound in pharmaceutical

synthesis, particularly recognized as "Bupropion Related Compound C" according to the United

States Pharmacopeia (USP). Its chemical structure consists of a 3-chlorophenyl group attached

to a hydroxypropanone backbone. The accurate characterization of this molecule is critical for

quality control in drug manufacturing. NMR spectroscopy is a powerful analytical technique for

the unambiguous identification and structural confirmation of organic molecules. This

application note presents a standard operating procedure for the NMR analysis of 1-(3-
Chlorophenyl)-2-hydroxypropan-1-one.
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Structural Information
Property Value

IUPAC Name 1-(3-chlorophenyl)-2-hydroxypropan-1-one

Synonyms Bupropion Related Compound C

CAS Number 152943-33-4

Molecular Formula C₉H₉ClO₂

Molecular Weight 184.62 g/mol

Chemical Structure

Experimental Protocols
A detailed workflow for the NMR characterization is provided below. This process includes

sample preparation, and data acquisition.
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Sample Preparation

NMR Data Acquisition

Data Processing and Analysis

Weigh Sample
(5-25 mg for ¹H, 50-100 mg for ¹³C)

Dissolve in Deuterated Solvent
(e.g., 0.6-0.7 mL CDCl₃) Transfer to NMR Tube Instrument Setup

(Lock, Tune, Shim)
Insert Sample

¹H NMR Acquisition

¹³C NMR Acquisition

Fourier Transform Phase Correction Baseline Correction Integration (¹H)

Peak Picking

Spectral Assignment

Chemical Structure

¹H NMR Signals ¹³C NMR Signals

Aromatic Protons
(~7.4-8.0 ppm)

Proton Environments

Methine Proton
(~5.1 ppm)

Proton Environments

Hydroxyl Proton
(~3.7 ppm, variable)

Proton Environments

Methyl Protons
(~1.5 ppm)

Proton Environments

Carbonyl Carbon
(~205 ppm)

Carbon Environments

Aromatic Carbons
(~126-136 ppm)

Carbon Environments

Methine Carbon
(~75 ppm)

Carbon Environments

Methyl Carbon
(~25 ppm)

Carbon Environments
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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